Cas no 89924-79-8 (1,3-Propanediol, mono(hydrogen phosphonate) (9CI))
89924-79-8 structure
Product Name:1,3-Propanediol, mono(hydrogen phosphonate) (9CI)
CAS No:89924-79-8
MF:C3H9O4P
MW:140.074922323227
CID:585231
Update Time:2023-03-29
1,3-Propanediol, mono(hydrogen phosphonate) (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanediol, mono(hydrogen phosphonate)
- 1,3-Propanediol, mono(hydrogen phosphonate) (9CI)
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- Inchi: 1S/C3H9O4P/c4-2-1-3-7-8(5)6/h4,8H,1-3H2,(H,5,6)
- InChI Key: AKCUYHXGYNKHAQ-UHFFFAOYSA-N
- SMILES: C(OP(=O)O)CCO
Computed Properties
- Exact Mass: 138.008
- Monoisotopic Mass: 138.008
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 94.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6A^2
1,3-Propanediol, mono(hydrogen phosphonate) (9CI) Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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